Cas no 61657-51-0 (1,3-Benzenediamine, 4-methyl-N,N'-bis(phenylcarbonimidoyl)-)

• Product Name: 1,3-Benzenediamine, 4-methyl-N,N'-bis(phenylcarbonimidoyl)-
• CAS No: 61657-51-0
• MF: C₂₁H₂₀N₄
• MW: 328.410304069519
• CID: 471117
• PubChem ID: 71393670
• Update Time: 2025-04-19

1,3-Benzenediamine, 4-methyl-N,N'-bis(phenylcarbonimidoyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenediamine, 4-methyl-N,N'-bis(phenylcarbonimidoyl)-
• N'-[3-[[amino(phenyl)methylidene]amino]-4-methylphenyl]benzenecarboximidamide
• DTXSID30815427
• N',N''-(4-Methyl-1,3-phenylene)dibenzenecarboximidamide
• 61657-51-0

• Inchi： 1S/C21H20N4/c1-15-12-13-18(24-20(22)16-8-4-2-5-9-16)14-19(15)25-21(23)17-10-6-3-7-11-17/h2-14H,1H3,(H2,22,24)(H2,23,25)
• InChI Key： ZEEPQJFYJJWPQE-UHFFFAOYSA-N
• SMILES： N(=C(/C1C=CC=CC=1)\N)\C1C=C(C=CC=1C)/N=C(/C1C=CC=CC=1)\N

Computed Properties

• Exact Mass: 328.169
• Monoisotopic Mass: 328.16879665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 472
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 76.8Ų

Experimental Properties

• PSA: 71.76